Cas no 1131587-65-9 (Cyclohexyl 2-amino-5-bromobenzoate)

• Product Name: Cyclohexyl 2-amino-5-bromobenzoate
• CAS No: 1131587-65-9
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 1030555
• PubChem ID: 44829021
• Update Time: 2025-06-26

Cyclohexyl 2-amino-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl 2-amino-5-bromobenzoate
• 2-amino-5-bromobenzoic acid cyclohexyl ester
• 1131587-65-9
• Cyclohexyl2-amino-5-bromobenzoate
• A802776
• AKOS006243651
• DB-060305
• DTXSID30661108
• cyclohexyl 2-azanyl-5-bromanyl-benzoate

• Inchi： 1S/C13H16BrNO2/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h6-8,10H,1-5,15H2
• InChI Key： IPSYYZAHRBSBFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OC1CCCCC1)N

Computed Properties

• Exact Mass: 297.036
• Monoisotopic Mass: 297.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.3A^2

Additional information on Cyclohexyl 2-amino-5-bromobenzoate

Cyclohexyl 2-amino-5-bromobenzoate: A Comprehensive Overview

Cyclohexyl 2-amino-5-bromobenzoate, also known by its CAS number 1131587-65-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group with a benzoate moiety substituted at positions 2 and 5 with amino and bromo groups, respectively. The Cyclohexyl group contributes to the compound's lipophilicity, while the benzoate moiety provides a platform for further functionalization and reactivity.

Recent studies have highlighted the potential of Cyclohexyl 2-amino-5-bromobenzoate in various applications, particularly in drug discovery and materials science. The amino group at position 2 of the benzene ring is known to enhance the compound's ability to form hydrogen bonds, which is crucial for interactions with biological targets. Conversely, the bromo group at position 5 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in chemical reactions.

One of the most notable advancements in the study of Cyclohexyl 2-amino-5-bromobenzoate involves its use as a precursor in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecules with potential therapeutic applications. For instance, it has been employed in the synthesis of analogs targeting G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as hypertension and neurodegenerative diseases.

Moreover, Cyclohexyl 2-amino-5-bromobenzoate has been investigated for its role in click chemistry reactions, where it acts as a substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in medicinal chemistry to rapidly assemble complex molecules with high precision. The cyclohexyl group's steric bulk provides stability to the resulting products, making them suitable for further biological evaluations.

In terms of physical properties, Cyclohexyl 2-amino-5-bromobenzoate exhibits a melting point of approximately 130°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, recent research has focused on understanding the biodegradation pathways of Cyclohexyl 2-amino-5-bromobenzoate. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the cyclohexyl group and hydrolysis of the benzoate ester moiety. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, Cyclohexyl 2-amino-5-bromobenzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.